Cas no 2740394-56-1 (rac-2-(1R,2S)-2-(5-bromothiophen-3-yl)cyclopropylacetic acid, trans)

• Product Name: rac-2-(1R,2S)-2-(5-bromothiophen-3-yl)cyclopropylacetic acid, trans
• CAS No: 2740394-56-1
• MF: C₉H₉BrO₂S
• MW: 261.135560750961
• MDL: MFCD32859501
• CID: 5672173
• PubChem ID: 155821873
• Update Time: 2025-05-28

rac-2-(1R,2S)-2-(5-bromothiophen-3-yl)cyclopropylacetic acid, trans Chemical and Physical Properties

Names and Identifiers

• rel-(1R,2S)-2-(5-Bromo-3-thienyl)cyclopropaneacetic acid (ACI)
• Cyclopropaneacetic acid, 2-(5-bromo-3-thienyl)-, (1R,2S)-rel- (ACI)
• rac-2-(1R,2S)-2-(5-bromothiophen-3-yl)cyclopropylacetic acid, trans

• MDL： MFCD32859501
• Inchi： 1S/C9H9BrO2S/c10-8-2-6(4-13-8)7-1-5(7)3-9(11)12/h2,4-5,7H,1,3H2,(H,11,12)/t5-,7+/m1/s1
• InChI Key： CAUIHHPPNXHBBI-VDTYLAMSSA-N
• SMILES： C([C@H]1C[C@@H]1C1=CSC(Br)=C1)C(=O)O

Additional information on rac-2-(1R,2S)-2-(5-bromothiophen-3-yl)cyclopropylacetic acid, trans

Recent Advances in the Study of rac-2-(1R,2S)-2-(5-bromothiophen-3-yl)cyclopropylacetic acid, trans (CAS: 2740394-56-1)

The compound rac-2-(1R,2S)-2-(5-bromothiophen-3-yl)cyclopropylacetic acid, trans (CAS: 2740394-56-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry, owing to their ability to modulate biological targets with high specificity. The trans configuration of the cyclopropyl ring in rac-2-(1R,2S)-2-(5-bromothiophen-3-yl)cyclopropylacetic acid has been shown to enhance its binding affinity to certain enzymes and receptors, making it a promising candidate for further investigation. The presence of the 5-bromothiophene moiety further contributes to its pharmacological profile by influencing its electronic and steric properties.

In a recent publication in the Journal of Medicinal Chemistry, researchers reported a novel synthetic route for rac-2-(1R,2S)-2-(5-bromothiophen-3-yl)cyclopropylacetic acid, trans, which offers improved yield and purity compared to previous methods. The study emphasized the use of asymmetric catalysis to achieve the desired stereochemistry, a critical factor in determining the compound's biological activity. The synthetic approach was validated through comprehensive spectroscopic analysis, including NMR and mass spectrometry, confirming the identity and purity of the product.

Biological evaluations of rac-2-(1R,2S)-2-(5-bromothiophen-3-yl)cyclopropylacetic acid, trans have revealed its potential as an inhibitor of key inflammatory pathways. In vitro assays demonstrated its ability to suppress the production of pro-inflammatory cytokines in macrophage cells, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary in vivo studies in murine models showed promising results, with reduced inflammation and minimal toxicity observed at therapeutic doses.

Another area of interest is the compound's potential application in oncology. Recent research has explored its role as a modulator of the tumor microenvironment, with findings indicating that it can inhibit the proliferation of certain cancer cell lines. The bromothiophene moiety is believed to interact with specific amino acid residues in target proteins, thereby disrupting critical signaling pathways involved in cancer progression. These findings open new avenues for the development of targeted therapies.

Despite these promising results, challenges remain in the clinical translation of rac-2-(1R,2S)-2-(5-bromothiophen-3-yl)cyclopropylacetic acid, trans. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring structural modifications to optimize the compound's pharmacokinetic and pharmacodynamic properties while retaining its therapeutic efficacy.

In conclusion, rac-2-(1R,2S)-2-(5-bromothiophen-3-yl)cyclopropylacetic acid, trans represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Continued efforts in synthesis optimization, biological evaluation, and mechanistic studies will be essential to fully realize its therapeutic potential.